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Technical Guide: 4-((Pyridin-2-
yloxy)methyl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 4-((Pyridin-2-
yloxy)methyl)benzaldehyde, more systematically named 4-(pyridin-2-
ylmethoxy)benzaldehyde. This document covers its molecular structure, physicochemical
properties, a detailed synthesis protocol, and its potential applications in research and
development, particularly within the pharmaceutical and materials science sectors. This
compound serves as a versatile intermediate in organic synthesis, valued for its unique
combination of a reactive aldehyde group and a pyridylmethoxy moiety.

Core Molecular Information

4-(Pyridin-2-ylmethoxy)benzaldehyde is an aromatic aldehyde distinguished by a
benzaldehyde ring substituted at the para-position with a pyridin-2-ylmethoxy group. This
structural arrangement provides a key building block for the synthesis of more complex
molecules.
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Physicochemical and Identification Data

The essential quantitative data for 4-(pyridin-2-ylmethoxy)benzaldehyde are summarized in the
table below for quick reference and comparison.

Property Value

IUPAC Name 4-(pyridin-2-ylmethoxy)benzaldehyde
Molecular Formula C13H11NO2[1]

Molecular Weight 213.23 g/mol [1]

CAS Number 57748-41-1[1]

Canonical SMILES C1=CC=NC(=C1)C0OC2=CC=C(C=C2)C=0[1]
InChlKey MKHNUKSZFMWQJL-UHFFFAOY SA-N[1]
Appearance Solid (form may vary)

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 3

Rotatable Bonds 3
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Experimental Protocols: Synthesis

The synthesis of 4-(pyridin-2-ylmethoxy)benzaldehyde is typically achieved via a Williamson
ether synthesis. This standard organic reaction involves the nucleophilic substitution of a halide
by an alkoxide. In this case, the phenoxide of 4-hydroxybenzaldehyde reacts with 2-
(chloromethyl)pyridine.

Protocol: Synthesis via Williamson Ether Reaction

This protocol is adapted from established methods for analogous isomers.

Objective: To synthesize 4-(pyridin-2-ylmethoxy)benzaldehyde from 4-hydroxybenzaldehyde
and 2-(chloromethyl)pyridine.

Materials:

4-hydroxybenzaldehyde

o 2-(chloromethyl)pyridine hydrochloride

o Potassium carbonate (K2COs) or Sodium hydride (NaH)
e Anhydrous N,N-Dimethylformamide (DMF) or Acetone

o Ethyl acetate

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
o Deionized water

e Round-bottom flask

e Magnetic stirrer and stir bar

» Reflux condenser

e Separatory funnel
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» Rotary evaporator
» Equipment for column chromatography (e.g., silica gel, appropriate solvent system)
Procedure:

o Preparation of Reactants: In a dry round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 4-hydroxybenzaldehyde (1.0 equivalent) in anhydrous DMF.

o Base Addition: Add a suitable base such as potassium carbonate (1.5 equivalents) or sodium
hydride (1.1 equivalents, added portion-wise at 0 °C) to the solution with stirring. Allow the
mixture to stir for 30-60 minutes at room temperature to form the phenoxide.

» Addition of Electrophile: Dissolve 2-(chloromethyl)pyridine hydrochloride (1.0 equivalent) in a
minimal amount of DMF and add it dropwise to the reaction mixture. Note: If using the
hydrochloride salt, an additional equivalent of base is required to neutralize the HCI.

e Reaction: Heat the reaction mixture to 60-80 °C and maintain stirring. Monitor the reaction
progress using Thin Layer Chromatography (TLC) until the starting material is consumed
(typically 4-12 hours).

o Workup:

o Cool the reaction mixture to room temperature.

[¢]

Quench the reaction by slowly adding deionized water.

[e]

Transfer the mixture to a separatory funnel and extract the aqueous phase three times
with ethyl acetate.

[¢]

Combine the organic layers and wash sequentially with deionized water and then brine.

[e]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
 Purification:

o Filter off the drying agent.
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o Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the
crude product.

o Purify the crude product by column chromatography on silica gel, typically using a
hexane/ethyl acetate gradient, to yield pure 4-(pyridin-2-ylmethoxy)benzaldehyde.

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-(pyridin-2-
ylmethoxy)benzaldehyde.
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Caption: Williamson ether synthesis workflow for 4-(pyridin-2-ylmethoxy)benzaldehyde.

Applications in Research and Drug Development

While specific biological activity data for 4-(pyridin-2-ylmethoxy)benzaldehyde is not extensively
published, its structure is of significant interest to medicinal chemists and materials scientists.

o Pharmaceutical Intermediate: The molecule serves as a key intermediate for creating more
complex drug candidates. The aldehyde functional group is highly versatile for forming Schiff
bases, undergoing reductive amination to produce secondary amines, or participating in
various condensation reactions. The pyridine ring is a common feature in many biologically
active compounds, known to participate in hydrogen bonding and metal coordination, which
can be crucial for binding to biological targets like enzymes and receptors.

» Scaffold for Novel Compounds: It is a valuable scaffold for building libraries of compounds
for high-throughput screening. Derivatives can be readily synthesized to explore structure-
activity relationships (SAR). For example, related N-alkyl-N-(pyridin-2-yl)hydroxylamine
scaffolds have demonstrated selective and potent antibacterial activity against Gram-positive
bacteria, highlighting the potential of the pyridin-2-yl moiety in developing new anti-infective
agents.[2]

o Materials Science: In materials science, compounds containing both pyridine and aldehyde
functionalities can be used in the synthesis of polymers, dyes, and ligands for coordination
chemistry. These ligands can form complexes with metal ions, leading to materials with
interesting catalytic, optical, or electronic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1397412#4-pyridin-2-yloxy-methyl-benzaldehyde-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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